Cas no 1353993-94-8 ((R)-3-[Ethyl-(2-hydroxy-ethyl)-amino]-pyrrolidine-1-carboxylic acid benzyl ester)

• Product Name: (R)-3-[Ethyl-(2-hydroxy-ethyl)-amino]-pyrrolidine-1-carboxylic acid benzyl ester
• CAS No: 1353993-94-8
• MF: C₁₆H₂₄N₂O₃
• MW: 292.373364448547
• CID: 2158513
• Update Time: 2025-06-08

(R)-3-[Ethyl-(2-hydroxy-ethyl)-amino]-pyrrolidine-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• (R)-3-[ethyl-(2-hydroxy-ethyl)-amino]-pyrrolidine-1-carboxylic acid benzyl ester
• (R)-Benzyl 3-(ethyl(2-hydroxyethyl)amino)pyrrolidine-1-carboxylate
• AM95166
• (R)-3-[ethyl-(2-hydroxyethyl)amino]pyrrolidine-1-carboxylic acid benzyl ester
• (R)-3-[Ethyl-(2-hydroxy-ethyl)-amino]-pyrrolidine-1-carboxylic acid benzyl ester

• Inchi： 1S/C16H24N2O3/c1-2-17(10-11-19)15-8-9-18(12-15)16(20)21-13-14-6-4-3-5-7-14/h3-7,15,19H,2,8-13H2,1H3/t15-/m1/s1
• InChI Key： ZVVXLQXDMAQQGH-OAHLLOKOSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC[C@H](C1)N(CC)CCO)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 319
• Topological Polar Surface Area: 53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on (R)-3-[Ethyl-(2-hydroxy-ethyl)-amino]-pyrrolidine-1-carboxylic acid benzyl ester

Comprehensive Overview of (R)-3-[Ethyl-(2-hydroxy-ethyl)-amino]-pyrrolidine-1-carboxylic acid benzyl ester (CAS No. 1353993-94-8)

The compound (R)-3-[Ethyl-(2-hydroxy-ethyl)-amino]-pyrrolidine-1-carboxylic acid benzyl ester (CAS No. 1353993-94-8) is a chiral pyrrolidine derivative with significant potential in pharmaceutical and chemical research. Its unique structure, featuring an ethyl-hydroxyethylamino group and a benzyl ester moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its role in drug discovery, particularly in the development of chiral catalysts and pharmaceutical intermediates.

In recent years, the demand for enantiomerically pure compounds has surged, driven by the need for more effective and safer drugs. (R)-3-[Ethyl-(2-hydroxy-ethyl)-amino]-pyrrolidine-1-carboxylic acid benzyl ester stands out as a key building block in this context. Its chiral center and functional groups allow for precise modifications, enabling the creation of targeted therapeutics. This aligns with the growing trend of personalized medicine, where tailored treatments are designed for individual patients.

The compound's benzyl ester group is particularly noteworthy, as it offers stability and versatility in synthetic applications. This feature is often explored in the design of prodrugs, which are inactive precursors that convert into active drugs in the body. Such applications are highly relevant to current research in drug delivery systems, a hot topic in pharmaceutical sciences. Additionally, the hydroxyethylamino moiety enhances the compound's solubility, a critical factor in bioavailability optimization.

From a synthetic chemistry perspective, CAS No. 1353993-94-8 is a valuable tool for asymmetric synthesis. Its pyrrolidine core is a common motif in many biologically active compounds, including alkaloids and receptor modulators. Researchers are leveraging this scaffold to develop new enzyme inhibitors and GPCR ligands, areas of intense interest in modern pharmacology. The compound's compatibility with green chemistry principles also makes it attractive, as industries strive for sustainable and eco-friendly processes.

Another area where (R)-3-[Ethyl-(2-hydroxy-ethyl)-amino]-pyrrolidine-1-carboxylic acid benzyl ester shows promise is in neuroscience research. The pyrrolidine structure is often found in compounds targeting the central nervous system (CNS), and this derivative could play a role in developing treatments for neurological disorders. With the rising prevalence of conditions like Alzheimer's and Parkinson's disease, the search for novel CNS-active compounds has never been more urgent.

In conclusion, (R)-3-[Ethyl-(2-hydroxy-ethyl)-amino]-pyrrolidine-1-carboxylic acid benzyl ester (CAS No. 1353993-94-8) is a multifaceted compound with broad applications in drug discovery and synthetic chemistry. Its unique structural features and compatibility with cutting-edge research trends make it a subject of ongoing interest. As the scientific community continues to explore its potential, this compound is likely to remain a focal point in the development of next-generation therapeutics and chiral synthesis methodologies.